Cas no 2228523-29-1 (2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228523-29-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5999074
• PubChem ID: 165765184
• Update Time: 2025-05-22

2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol
• EN300-1743452
• 2228523-29-1

• Inchi： 1S/C13H21NO2/c1-4-16-12-6-5-11(10(2)7-12)8-13(3,14)9-15/h5-7,15H,4,8-9,14H2,1-3H3
• InChI Key： BYCPHLGHEYRSRD-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=CC=1C)OCC)N

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228523-29-1)

In recent years, the compound 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228523-29-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel enantioselective synthesis route, achieving a 95% yield with high optical purity. This advancement is critical for ensuring the consistency and scalability of the compound for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have shown its affinity for adrenergic and dopaminergic receptors, suggesting potential applications in neurological and psychiatric disorders. A recent preclinical study highlighted its efficacy in reducing symptoms of Parkinson's disease in animal models, with minimal off-target effects. These findings underscore the compound's potential as a candidate for further drug development.

In addition to its neurological applications, 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol has been investigated for its anti-inflammatory and immunomodulatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit pro-inflammatory cytokines in macrophage cells, indicating potential utility in treating chronic inflammatory conditions. The compound's dual mechanism of action, targeting both neurotransmitter systems and inflammatory pathways, makes it a versatile candidate for multifactorial diseases.

Despite these promising findings, challenges remain in the development of 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol as a therapeutic agent. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which need to be addressed through structural modifications or formulation strategies. Ongoing research is focused on optimizing these properties to enhance its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable treatments.

In conclusion, 2-amino-3-(4-ethoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228523-29-1) represents a promising compound with diverse therapeutic applications. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its potential, coupled with efforts to overcome existing challenges, will be crucial for realizing its full therapeutic value in the chemical biology and pharmaceutical fields.